Cas no 1736-21-6 (3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product name: 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1736-21-6
• MF: C₁₁H₈FNO₃
• MW: 221.1845
• MDL: MFCD03407356
• CID: 136903
• PubChem ID: 2780709

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(4-Fluorophenyl)-5-methylisoxazol-4-carboxylic Acid
• 3-(4-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• 4-Isoxazolecarboxylicacid, 3-(4-fluorophenyl)-5-methyl-
• 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• BUTTPARK 99\12-50
• 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-Methyl-
• 3-(4-Fluorophenyl)-5-methyl-4-Isoxazolecarboxylicacid
• PDEGBONVUJDOFN-UHFFFAOYSA-N
• 4-Isoxazolecarboxylicacid,3-(4-fluorophenyl)-5-methyl-
• 1736-21-6
• AKOS000265305
• 3-(4-Fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• AS-38321
• CS-0085320
• J-010926
• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid, 97%
• Z359291934
• DTXSID50381699
• F1023
• A18309
• 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylicacid
• FT-0613668
• EN300-33646
• SDCCGMLS-0066165.P001
• MFCD03407356
• SCHEMBL457706
• CCG-138922
• ALBB-019967
• DB-025968

• MDL： MFCD03407356
• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)10(13-16-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• InChI Key： PDEGBONVUJDOFN-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1C(C(=O)O[H])=C(C([H])([H])[H])ON=1

Computed Properties

• Exact Mass: 221.04900
• Monoisotopic Mass: 221.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.35
• Melting Point: 200.0 to 204.0 deg-C
• Boiling Point: 361.6°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.56
• PSA: 63.33000
• LogP: 2.48730
• Sensitiveness: Moisture & Light Sensitive
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：0-10°C

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

3-(4-Fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic Acid (CAS No. 1736-21-6): An Overview

3-(4-Fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1736-21-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid.

Chemical Structure and Synthesis

The chemical structure of 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid is characterized by a 1,2-oxazole ring substituted with a 4-fluorophenyl group at the 3-position and a methyl group at the 5-position. The carboxylic acid functional group at the 4-position adds to its reactivity and potential for forming various derivatives. The synthesis of this compound typically involves the cyclization of an appropriate N-substituted amide with a carboxylic acid or ester. One common method is the reaction of 4-fluorobenzamide with chloroacetic acid in the presence of a base such as sodium hydride.

Biological Properties

3-(4-Fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid has been studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated potent antimicrobial activity against various bacterial strains, making it a promising candidate for developing new antibiotics.

In the context of cancer research, 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid has been investigated for its ability to induce apoptosis in cancer cells. Studies have shown that it can selectively target and kill cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell survival and proliferation.

Pharmaceutical Applications

The diverse biological activities of 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid have led to its exploration in various pharmaceutical applications. One area of particular interest is its use as a lead compound for developing new drugs targeting inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to inhibit pro-inflammatory cytokines makes it a promising candidate for these conditions.

In addition to its anti-inflammatory properties, the antimicrobial activity of 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid has attracted attention in the fight against antibiotic-resistant bacteria. With the rise of multidrug-resistant pathogens, there is an urgent need for new antibiotics with novel mechanisms of action. This compound's unique structure and activity profile make it a valuable starting point for developing new antimicrobial agents.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid. These studies have shown promising results, paving the way for further clinical trials. Early-phase clinical trials are currently underway to assess the compound's safety profile and determine optimal dosing regimens.

The future directions for research on 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index and patient compliance.

Conclusion

In conclusion, 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1736-21-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable candidate for developing new drugs targeting various diseases. Ongoing research and clinical trials will further elucidate its potential benefits and guide its development into effective therapeutic agents.